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Introduction
1,3-Diphenylurea, an organic compound with the IUPAC name N,N'-Diphenylurea, is a

significant molecule in various scientific fields.[1] Also known by the common name

Carbanilide, it is a symmetrical derivative of urea where a phenyl group substitutes one

hydrogen on each nitrogen atom.[2] This whitepaper provides a comprehensive overview of

1,3-Diphenylurea, including its chemical and physical properties, synthesis protocols, and its

role in biological systems, particularly as a cytokinin. Furthermore, it explores the applications

of its derivatives in drug discovery and agriculture.

Chemical and Physical Properties
1,3-Diphenylurea is a colorless to off-white crystalline solid.[3][4] It is stable under normal

conditions but incompatible with strong oxidizing agents.[5] A summary of its key quantitative

properties is presented in Table 1.
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Property Value Reference

IUPAC Name 1,3-Diphenylurea [6]

Synonyms

Carbanilide, N,N'-

Diphenylurea, sym-

Diphenylurea

[1][7][8]

CAS Number 102-07-8 [1][6][7]

Molecular Formula C₁₃H₁₂N₂O [6][9]

Molecular Weight 212.25 g/mol [6][8]

Melting Point 239-241 °C [1]

Boiling Point 262 °C (decomposes) [1][5]

Density 1.239 g/cm³ [8]

Solubility in Water < 0.1 mg/mL at 18 °C [3]

Solubility in Organic Solvents

Soluble in pyridine (50 mg/mL),

moderately soluble in ethanol

and methanol.

[4]

logP 3.00 [3]

Experimental Protocols: Synthesis of 1,3-
Diphenylurea
Several methods for the synthesis of 1,3-Diphenylurea have been reported. Below are two

common laboratory-scale protocols.

Synthesis from Aniline and Triphosgene
This method involves the reaction of aniline with triphosgene in acetonitrile, followed by the

addition of a molecular sieve catalyst.

Materials:

Aniline (0.93 g)
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Triphosgene (1.08 g)

Acetonitrile (25 mL)

ETS-10 molecular sieve catalyst (0.09 g)

100 mL reaction tube

Ice bath

TLC setup for reaction monitoring

Procedure:

In a 100 mL reaction tube, dissolve 0.93 g of aniline and 1.08 g of triphosgene in 25 mL of

acetonitrile.

Place the reaction tube in an ice bath to maintain a temperature of 0-5 °C.

Stir the reaction mixture and monitor its progress using Thin Layer Chromatography (TLC).

The initial reaction is typically complete within 1 hour.

Once the initial reaction is complete, add 0.09 g of ETS-10 catalyst to the mixture.

Raise the temperature to 80 °C and continue stirring. Monitor the reaction by TLC; it is

generally complete in about 4 hours.

After the reaction is complete, cool the mixture and separate the solid product by

centrifugation.

The acetonitrile solvent can be recovered by distillation. The resulting solid is 1,3-

Diphenylurea.[10]

Expected Yield: Approximately 1.05 g (99% yield) with a purity of over 99% as determined by

HPLC.[10]

Synthesis from Aniline and Urea
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A high-yield synthesis can also be achieved by heating aniline with urea in the presence of

glacial acetic acid.[5]

Materials:

Aniline (2 moles)

Urea (1 mole)

Glacial acetic acid

Procedure:

Combine 2 molar equivalents of aniline and 1 molar equivalent of urea in a suitable reaction

vessel.

Add glacial acetic acid to the mixture.

Heat the reaction mixture.

The product, N,N'-Diphenylurea, will precipitate and can be isolated by filtration.[5]

Biological Activity and Signaling Pathway
1,3-Diphenylurea is recognized for its activity as a cytokinin, a class of plant hormones that

regulate various aspects of plant growth and development, including cell division and

differentiation.[8][11][12] It has been shown to increase the fresh weight of tobacco plant tissue

and promote the growth of cultured callus tissue.[12][13]

The cytokinin signaling pathway in plants is a multi-step phosphorelay system.[1][6][7][8] The

general mechanism is as follows:

Signal Perception: Cytokinins bind to histidine kinase receptors located in the endoplasmic

reticulum membrane.[8]

Phosphorelay Initiation: This binding triggers the autophosphorylation of the receptor.[8]
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Signal Transduction: The phosphate group is then transferred to a phosphotransfer protein.

[8]

Nuclear Response: The phosphotransfer proteins move to the nucleus and phosphorylate

type-B response regulators (RRs), which are transcription factors.[8]

Gene Transcription: Activated type-B RRs regulate the transcription of numerous genes,

including those encoding type-A RRs.[8]

Negative Feedback: The type-A RRs act as negative regulators of the pathway, creating a

feedback loop.[8]
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Cytokinin Signaling Pathway.

Applications in Drug Development and Agriculture
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The urea functional group is a key component in numerous bioactive compounds and clinically

approved drugs.[14][15] Derivatives of 1,3-diphenylurea have shown significant potential in

both pharmaceutical and agricultural applications.

Drug Discovery
Antiviral Activity: Certain 1,3-diphenylurea derivatives have been identified as potent

inhibitors of viral entry into host cells. Specifically, they have demonstrated broad-spectrum

activity against SARS-CoV-2 and Influenza A virus by inhibiting clathrin-mediated

endocytosis.[16]

Anticancer Agents: The diarylurea structure is a valuable pharmacophore in the development

of anticancer drugs.[17] These compounds can be designed to inhibit specific enzymes

involved in cancer cell proliferation.

α-Glucosidase Inhibitors: Novel 1,3-diphenylurea-derived Schiff bases have been

synthesized and shown to be competitive inhibitors of α-glucosidase, indicating their

potential for the management of diabetes.[17]

Agricultural Applications
Herbicides and Pesticides: 1,3-Diphenylurea serves as an important intermediate in the

synthesis of various herbicides and pesticides, contributing to improved crop yields.[18]

Carbanilide derivatives have been developed that exhibit fungicidal and microbicidal

properties for plant protection.[19]

Plant Growth Regulation: Due to its cytokinin activity, 1,3-diphenylurea can be used to

promote the growth and development of plants.[11]

Thermal Decomposition
Understanding the thermal stability and decomposition of 1,3-diphenylurea is crucial for its

application in materials science, such as in the production of polyurethanes.[18] Studies have

shown that at elevated temperatures (above 350 °C) in a diluted gas phase, 1,3-diphenylurea

can decompose with high selectivity into aniline and phenyl isocyanate.[20] This reaction is

significant for the chemical recycling of polyurethane waste, where urea linkages are present.

[20]
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Thermal Decomposition of 1,3-Diphenylurea.

Conclusion
1,3-Diphenylurea (Carbanilide) is a versatile compound with a well-established role as a plant

cytokinin and significant potential in medicinal chemistry and materials science. Its synthesis is

well-documented, and its biological activity is understood through the cytokinin signaling

pathway. The ongoing research into its derivatives continues to open new avenues for the

development of novel therapeutics and agricultural products. This technical guide provides a

foundational understanding for researchers and professionals working with or interested in this

important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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